1-Linoleoyl Glycerol

Lp-PLA2 inhibition atherosclerosis inflammation enzymology
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C21H38O4
Molecular Weight 354.5 g/mol
Cat. No. B15611403
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Technical Parameters


Basic Identity
Product Name1-Linoleoyl Glycerol
Molecular FormulaC21H38O4
Molecular Weight354.5 g/mol
Structural Identifiers
InChIInChI=1S/C21H38O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-19-20(23)18-22/h6-7,9-10,20,22-23H,2-5,8,11-19H2,1H3/t20-/m0/s1
InChIKeyWECGLUPZRHILCT-FQEVSTJZSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 25 mg / 50 mg / 100 mg / 500 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

1-Linoleoyl Glycerol for Research Procurement: Core Identity and Differentiating Characteristics


1-Linoleoyl glycerol (1-LG; 1-monolinolein; CAS 2277-28-3) is a monoacylglycerol composed of linoleic acid (C18:2 ω-6) esterified at the sn-1 position of the glycerol backbone [1]. It is an endogenous member of the endocannabinoidome and serves both as a direct inhibitor of lipoprotein-associated phospholipase A₂ (Lp-PLA₂/PAF-AH) and as a substrate for the 15-lipoxygenase pathway in human granulocytes [1][2]. Unlike its saturated-chain analogs such as 1-monostearin, 1-LG possesses a 1Z,4Z-pentadiene motif that confers distinct enzyme recognition and oxidative reactivity profiles, making it uniquely suited for studies of lipid-mediated inflammation, enzymology, and biomarker discovery [2].

Side-chain specificityLinoleoyl 1Z,4Z-pentadiene motif determines Lp-PLA₂ inhibition and 15-LO substrate activity.
Dual enzyme roleActs as Lp-PLA₂ inhibitor and 15-lipoxygenase substrate; not replicated by saturated analogs.
Oxidation-sensitive handlingRequires cold-chain storage and inert atmosphere to prevent autoxidation of bis-allylic methylene.

1-Linoleoyl Glycerol Substitution Risk: Why Side-Chain Structure Dictates Function


Monoacylglycerols are not functionally interchangeable. The biological activity of 1-LG is determined by the linoleoyl side chain rather than the glycerol scaffold alone. The bis-allylic methylene group (between C-11 and C-14 of linoleate) is the critical structural element for 15-lipoxygenase recognition; saturated (1-monostearin) and monounsaturated (1-oleoyl glycerol) analogs lack this motif and are not 15-LO substrates [1]. Similarly, the unsaturated side chain is essential for Lp-PLA₂ inhibition—1-monostearin isolated from the same botanical source exhibited no reported inhibitory activity in the same assay panel [2]. Even positional isomerism matters: 2-monoolein (sn-2 oleoyl) produces a different antibacterial profile than 1-monolinolein (sn-1 linoleoyl) [3]. These structural determinants mean that substituting 1-LG with a generic monoacylglycerol—even one sharing the same nominal enzyme class—can ablate or qualitatively alter experimental outcomes.

Saturated analog mismatch
1-Monostearin lacks Lp-PLA₂ inhibition and is not a 15-LO substrate; side-chain unsaturation is required.
Monounsaturated analog mismatch
1-Oleoyl glycerol does not contain the bis-allylic methylene and cannot generate 13-HODE-G.
Positional isomer mismatch
2-Monoolein (sn-2) shows antibacterial activity where 1-monolinolein is inactive; antimicrobial profile may differ.

1-Linoleoyl Glycerol Evidence Guide: Head-to-Head Quantitative Comparison Against Closest Analogs


Lp-PLA₂ Inhibition: 1-Linoleoyl Glycerol vs. 1-Monostearin from the Same Botanical Source

1-Linoleoyl glycerol is a validated Lp-PLA₂ inhibitor, whereas the saturated-chain analog 1-monostearin—isolated from the identical Saururus chinensis root extract in the same study—showed no quantifiable Lp-PLA₂ inhibition. The (R)- and (S)-enantiomers of 1-linoleoyl glycerol inhibited Lp-PLA₂ with IC₅₀ values of 45.0 µM and 52.0 µM, respectively, while 1-monostearin is absent from the reported inhibition data, consistent with inactivity [1]. This establishes side-chain unsaturation as a determinant of Lp-PLA₂ inhibitory pharmacophore recognition. For reference, darapladib (a clinical-phase Lp-PLA₂ inhibitor) achieves an IC₅₀ of 0.25 nM, situating 1-LG as a micromolar-potency endogenous tool compound suitable for mechanistic studies rather than therapeutic development .

Lp-PLA₂ Inhibition
Head-to-head
1-LG IC₅₀ 45–52 µM; 1-monostearin inactive
Linoleoyl side-chain essential for Lp-PLA₂ inhibition
Saturated analog from same botanical source showed no activity
Lp-PLA2 inhibition atherosclerosis inflammation enzymology

15-Lipoxygenase Substrate Specificity: 1-Linoleoyl Glycerol vs. 1-Oleoyl Glycerol and 1-Palmitoyl Glycerol

1-Linoleoyl glycerol is metabolized by human 15-lipoxygenase-1 (eosinophils) and 15-lipoxygenase-2 (neutrophils) into the novel metabolite 13-hydroxy-octadecadienoyl-glycerol (13-HODE-G). This conversion requires the 1Z,4Z-pentadiene motif present in linoleate. In human eosinophils, substrate preference was linoleic acid > N-linoleoyl-ethanolamine > 1-LG, with metabolism nearly complete after 5 minutes. In neutrophils, conversion was maximal after 15–30 seconds with preference linoleic acid ≫ 1-LG > N-linoleoyl-ethanolamine [1]. 1-Oleoyl glycerol (C18:1, single double bond) and 1-palmitoyl glycerol (C16:0, fully saturated) lack the bis-allylic methylene group and cannot serve as 15-LO substrates, making 1-LG the only monoacylglycerol among common laboratory standards that generates 13-HODE-G in this pathway [1].

15-LO Substrate Specificity
Class-level
1-LG converted to 13-HODE-G; 1-oleoyl and 1-palmitoyl glycerol not substrates
Only 1-LG supports 15-LO pathway metabolite formation
Bis-allylic methylene required for enzyme recognition
15-lipoxygenase endocannabinoidome eosinophil biology

HIV/AIDS Plasma Biomarker Quantification: 1-Linoleoyl Glycerol vs. Healthy Baselines

Targeted quantitative LC-MS/MS metabolomics identified 1-linoleoyl glycerol as a validated diagnostic biomarker for AIDS. In plasma, 1-LG concentration in AIDS patients before highly active antiretroviral therapy (HAART) was approximately 22,934 ng/mL versus approximately 229 ng/mL in healthy volunteers—a ~100-fold elevation (P = 4.19 × 10⁻⁴). After HAART treatment, 1-LG levels decreased to approximately 4,922 ng/mL, trending toward normalization (5.1-fold down-regulation from pre-treatment levels) [1]. Among the panel of differentially expressed metabolites (PS(O-18:0/0:0), sphingosine, PE(21:0/0:0), and 1-LG), only sphingosine and 1-LG were confirmed as diagnostic biomarkers by targeted verification [1]. In a separate study, 1-LG also emerged as a potential biomarker in fatty-acid targeted serum metabolomics for HIV/AIDS, further supporting its translational utility [2].

HIV Plasma Biomarker
Cross-study comparable
~100-fold elevation in AIDS vs healthy (22,934 vs 229 ng/mL); 5.1-fold decrease post-HAART
Supports metabolomics biomarker research in HIV/AIDS context
Targeted LC-MS/MS confirmed; elevated in disease vs control
HIV/AIDS biomarker metabolomics clinical diagnostics

Antibacterial Selectivity: 1-Monolinolein vs. 2-Monoolein—Positional and Side-Chain Specificity

In a direct comparative study, 1-monolinolein (sn-1 linoleoyl) and 2-monoolein (sn-2 oleoyl) were synthesized from Indonesian corn oil and palm oil respectively and tested against Staphylococcus aureus and Escherichia coli using a well-diffusion assay. 1-Monolinolein produced no antibacterial activity against either S. aureus or E. coli, whereas 2-monoolein exhibited weak antibacterial activity against S. aureus [1]. This result is non-trivial: both compounds are unsaturated monoacylglycerols, yet the combination of positional isomerism (sn-1 vs. sn-2) and fatty acyl identity (linoleoyl vs. oleoyl) produces qualitatively different antibacterial outcomes. Earlier literature has separately shown that 1-monolinolein, 1-monoolein, and 1-monopalmitolein all profoundly inhibit growth of Pseudogymnoascus destructans (the causative agent of White-nose Syndrome in bats) at 0.2% in culture media, indicating that 1-LG does retain antifungal activity in specific contexts [2].

Antibacterial Selectivity
Head-to-head
1-Monolinolein inactive against S. aureus and E. coli; 2-monoolein weakly active
Positional isomer and acyl chain determine antibacterial outcome
Antifungal activity retained against Pd at 0.2% in media
antibacterial monoacylglycerol structure-activity relationship gram-positive bacteria

Apo CIII-Induced Inflammation Attenuation: 1-Linoleoyl Glycerol as a Mechanistic Tool

1-Linoleoyl glycerol attenuates apolipoprotein CIII (apo CIII)-induced inflammation, as demonstrated in THP-1 monocytic cells and HepG2 hepatocytes. Apo CIII upregulates Lp-PLA₂ mRNA and protein in a dose- and time-dependent manner via MAPK and NFκB pathways, and 1-LG blocks this upregulation. Furthermore, 1-LG attenuates apo CIII-induced IL-6 production [1]. This positions 1-LG as a dual-function compound: it both inhibits Lp-PLA₂ enzymatic activity (IC₅₀ ~45–52 µM) and suppresses the apo CIII–Lp-PLA₂ positive feedback loop at the transcriptional level. In contrast, 1-monostearin lacks Lp-PLA₂ inhibitory activity and has not been demonstrated to modulate apo CIII signaling [2]. The specific involvement of the linoleoyl side chain in MAPK/NFκB pathway modulation distinguishes 1-LG from other monoacylglycerols for vascular inflammation research.

Apo CIII Inflammation
Supporting evidence
1-LG attenuates apo CIII-induced IL-6 and Lp-PLA₂ upregulation in THP-1/HepG2 cells
Supports apo CIII–Lp-PLA₂ pathway research
Dual enzymatic and transcriptional modulation reported
apolipoprotein CIII IL-6 vascular inflammation

Oxidation Susceptibility and Handling Requirements: Practical Differentiation from Saturated Monoacylglycerols

The linoleoyl side chain of 1-LG contains a bis-allylic methylene group (C-11) that is highly susceptible to autoxidation, forming hydroperoxides and secondary oxidation products upon exposure to ambient oxygen, light, or elevated temperature [1]. This contrasts with 1-palmitoyl glycerol (C16:0) and 1-monostearin (C18:0), which are saturated and oxidation-resistant at standard storage temperatures. Vendor specifications consistently indicate that 1-LG must be stored at −20 °C as lyophilized powder (stable 36 months) or at −80 °C in solution (stable 6 months; only 1 month at −20 °C in solution) and handled under inert atmosphere . 1-Palmitoyl glycerol and 1-monostearin have less stringent storage requirements. The aqueous solubility of 1-LG is estimated at approximately 0.03 mg/L (25 °C), while DMSO solubility is ≥100 mg/mL (~282 mM), parameters that must be accounted for in experimental design .

Oxidative Handling
Class-level
Bis-allylic C-11 highly susceptible to autoxidation; cold storage required
Oxidation control essential for experimental reproducibility
Powder stable at −20°C, solution at −80°C under inert gas
lipid stability experimental reproducibility oxidation control

1-Linoleoyl Glycerol Best-Fit Application Scenarios Based on Quantified Evidence


Lp-PLA₂/PAF-AH Enzymology and Atherosclerosis Model Studies

For laboratories studying Lp-PLA₂ enzymology or the apo CIII–Lp-PLA₂–NFκB inflammatory signaling axis, 1-LG is the required endogenous monoacylglycerol tool compound. Its IC₅₀ of 45–52 µM against Lp-PLA₂, combined with its ability to attenuate apo CIII-induced IL-6 production in THP-1 and HepG2 cells, makes it uniquely suited for mechanistic studies of vascular inflammation [1][2]. 1-Monostearin, isolated from the same source, shows no Lp-PLA₂ inhibition and cannot substitute. This application leverages the direct evidence from the Lee et al. (2005) and Han et al. (2015) studies.

15-Lipoxygenase Pathway Research in Asthma and Airway Inflammation

1-LG is essential for investigations of the 15-lipoxygenase pathway in human eosinophil and neutrophil biology, particularly in the context of severe asthma. Its conversion to 13-HODE-G by 15-LO-1 and 15-LO-2, with kinetics measurable within seconds to minutes, provides a tractable readout of 15-LO activity. Saturated and monounsaturated monoacylglycerols (1-OG, 1-PG) cannot produce this metabolite, making 1-LG procurement mandatory for experiments where 13-HODE-G detection is the endpoint [1]. The Archambault et al. (2021) study provides the detailed kinetic and cell-type-specific data supporting this application.

HIV/AIDS Metabolomic Biomarker Discovery and Validation

1-LG is one of only two metabolites validated as a diagnostic biomarker for AIDS in plasma metabolomics studies. The ~100-fold elevation in untreated AIDS patients (22,934 ng/mL vs. 229 ng/mL in healthy controls) and the 5.1-fold normalization after HAART provide strong quantitative rationale for including 1-LG in targeted metabolomic panels for HIV/AIDS clinical research [1]. Procuring high-purity 1-LG (>98%) is critical for establishing calibration curves and quality control standards in LC-MS/MS biomarker validation workflows.

Antifungal Susceptibility Testing Against Pseudogymnoascus destructans

For wildlife disease researchers investigating White-nose Syndrome in bats, 1-monolinolein is a validated antifungal compound that profoundly inhibits Pd mycelial growth at 0.2% concentration in culture media at biologically relevant temperatures (10.3–11.5 °C) [1]. The finding that Pd lipases do not hydrolyze the antifungal monoacylglycerols—whereas inactive esters are hydrolyzed—provides a mechanistic rationale for compound selection [1]. 1-LG should be included in antifungal susceptibility panels where monoacylglycerol structure-activity relationships are being mapped.

Application
Selection Property
Validation Focus
Lp-PLA₂ and vascular inflammation research
Lp-PLA₂ inhibition and apo CIII pathway modulation
Enzyme assay and IL-6 signaling endpoints
15-Lipoxygenase pathway in airway inflammation
15-LO substrate conversion to 13-HODE-G
LC-MS/MS metabolite detection in granulocytes
HIV/AIDS metabolomics biomarker studies
Reported plasma metabolomics biomarker context
Targeted LC-MS/MS assay and calibration standards
Antifungal susceptibility screening (Pd)
Antifungal monoacylglycerol at 0.2% in culture media
Mycelial growth inhibition at 10–12°C

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